Cas no 27469-53-0 (Almitrine)

• Product Name: Almitrine
• CAS No: 27469-53-0
• MF: C₂₆H₂₉F₂N₇
• MW: 477.552171468735
• MDL: MFCD00868102
• CID: 95287
• PubChem ID: 33887
• Update Time: 2025-04-18

Almitrine Chemical and Physical Properties

Names and Identifiers

• Almitrine
• 6-[4-[bis(4-fluorophenyl)methyl]piperazin-1-yl]-2-N,4-N-bis(prop-2-enyl)-1,3,5-triazine-2,4-diamine
• ALMITRINE DIMESYLATE
• Almitrin
• Almitrina
• Almitrine bismesylate
• Almitrinum
• Vectarion
• FT-0716196
• Almitrine (INN)
• AS-13179
• EINECS 248-475-5
• O-ACETYL-L-HOMOSERINEHYDROCHLORIDE
• EN300-24730401
• CHEBI:53778
• CHEMBL1183717
• D07126
• Almitrine [INN:BAN]
• 27469-53-0
• ALMITRINE [INN]
• S 2620
• 6-{4-[bis(4-fluorophenyl)methyl]piperazin-1-yl}-2-N,4-N-bis(prop-2-en-1-yl)-1,3,5-triazine-2,4-diamine
• ALMITRINE [MI]
• Almitrina [INN-Spanish]
• Almitrinum [INN-Latin]
• 6-{4-[bis(4-fluorophenyl)methyl]piperazin-1-yl}-N2,N4-bis(prop-2-en-1-yl)-1,3,5-triazine-2,4-diamine
• 1,3,5-Triazine-2,4-diamine, 6-(4-(bis(4-fluorophenyl)methyl)-1-piperazinyl)-N,N'-di-2-propenyl-
• BCP13338
• Q4733858
• ALMITRINE [WHO-DD]
• 6-[4-[bis(4-fluorophenyl)methyl]piperazin-1-yl]-2-N, 4-N-bis(prop-2-enyl)-1, 3, 5-triazine-2, 4-diamine
• 9A1222NBG4
• DTXSID4057899
• N2,N4-diallyl-6-(4-(bis(4-fluorophenyl)methyl)piperazin-1-yl)-1,3,5-triazine-2,4-diamine
• 6-(4-(Bis(4-fluorphenyl)methyl)-1-piperazinyl)-N,N'-di-2-propenyl-1,3,5-triazin-2,4-diamin
• 2,4-Bis(allylamino)-6-(4-(bis(p-fluorophenyl)methyl)-1-piperazinyl)-s-triazine
• SCHEMBL769301
• Q-200611
• 6-(4-(BIS(4-FLUOROPHENYL)METHYL)1-PIPERAZINYL)-N,N'-DI-2-PROPENYL-1,3,5-TRIAZINE-2,4-DIAMINE
• DB01430
• UNII-9A1222NBG4
• NS00001356
• N,N'-diallyl-6-{4-[bis(4-fluorophenyl)methyl]piperazin-1-yl}-1,3,5-triazine-2,4-diamine
• Almitrinum (INN-Latin)
• R07AB07
• 6-(4-(bis(4-fluorophenyl)methyl)piperazin-1-yl)-2-N,4-N-bis(prop-2-en-1-yl)-1,3,5-triazine-2,4-diamine
• Almitrina (INN-Spanish)
• BRD-K82677201-001-01-6
• Almitrine Bis(methanesulfonate)
• SE 5023
• N,N'-diallyl-6-(4-(bis(4-fluorophenyl)methyl)piperazin-1-yl)-1,3,5-triazine-2,4-diamine
• OBDOVFRMEYHSQB-UHFFFAOYSA-N
• DTXCID5031682

• MDL： MFCD00868102
• Inchi： 1S/C26H29F2N7/c1-3-13-29-24-31-25(30-14-4-2)33-26(32-24)35-17-15-34(16-18-35)23(19-5-9-21(27)10-6-19)20-7-11-22(28)12-8-20/h3-12,23H,1-2,13-18H2,(H2,29,30,31,32,33)
• InChI Key： OBDOVFRMEYHSQB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1C=CC(=CC=1)F)N1CCN(C2N=C(NCC=C)N=C(NCC=C)N=2)CC1

Computed Properties

• Exact Mass: 477.24500
• Monoisotopic Mass: 477.24525
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.2
• XLogP3: 5.6

Experimental Properties

• Density: 1.2278 (estimate)
• Melting Point: 181°
• Boiling Point: 606.2 °C at 760 mmHg
• Flash Point: 606.2 °C at 760 mmHg
• Refractive Index: 1.633
• PSA: 69.21000
• LogP: 4.40610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes